2-fluoro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide

• Molecular Formula: C20H22FN3O2
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 2-fluoro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C20H22FN3O2/c1-2-19(25)24-13-11-23(12-14-24)18-10-6-5-9-17(18)22-20(26)15-7-3-4-8-16(15)21/h3-10H,2,11-14H2,1H3,(H,22,26)
• InChI Key: SXILGKKYZIXQNU-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)C3=CC=CC=C3F

Description

2-fluoro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide, also known as FPB, is a chemical compound that has gained significant attention in the field of medicinal chemistry. FPB is a potent and selective antagonist of the dopamine D3 receptor, which plays a crucial role in several neuropsychiatric disorders, including addiction, schizophrenia, and Parkinson's disease.

Mechanism of Action

2-fluoro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide acts as a selective antagonist of the dopamine D3 receptor, which is a member of the dopamine receptor family. The dopamine D3 receptor is predominantly expressed in the mesolimbic and mesocortical pathways, which are involved in the regulation of reward, motivation, and cognition. The dopamine D3 receptor is also expressed in the nigrostriatal pathway, which is involved in the regulation of motor function.
Biochemical and Physiological Effects
2-fluoro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been found to modulate the activity of the dopamine D3 receptor, which leads to several biochemical and physiological effects. 2-fluoro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been found to reduce drug-seeking behavior in animal models of addiction, suggesting its potential use in the treatment of substance abuse disorders. 2-fluoro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide has also been found to improve cognitive deficits and reduce positive symptoms in animal models of schizophrenia, suggesting its potential use in the treatment of schizophrenia.

Advantages and Limitations for Lab Experiments

2-fluoro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide has several advantages for lab experiments. 2-fluoro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide is a potent and selective antagonist of the dopamine D3 receptor, which makes it an ideal tool for studying the role of the dopamine D3 receptor in neuropsychiatric disorders. 2-fluoro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide has also been found to be effective in reducing drug-seeking behavior and improving cognitive deficits in animal models of addiction and schizophrenia, respectively, which makes it a promising candidate for drug development.
One limitation of 2-fluoro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide is its poor solubility in aqueous solutions, which can make it challenging to administer in vivo. Another limitation of 2-fluoro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide is its potential off-target effects, which can complicate the interpretation of results.

Future Directions

Future research on 2-fluoro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide should focus on several areas. First, more studies are needed to elucidate the mechanism of action of 2-fluoro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide at the molecular level. Second, more studies are needed to investigate the potential use of 2-fluoro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide in the treatment of other neuropsychiatric disorders, such as Parkinson's disease. Third, more studies are needed to investigate the safety and efficacy of 2-fluoro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide in human clinical trials. Finally, more studies are needed to develop more potent and selective dopamine D3 receptor antagonists for drug development.

Synthesis Methods

The synthesis of 2-fluoro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide involves the reaction of 2-fluorobenzoyl chloride with N-(4-propanoylpiperazin-1-yl)-2-nitroaniline in the presence of a base, followed by reduction of the resulting nitro compound with palladium on carbon catalyst. The final product is obtained after purification by column chromatography.

Scientific Research Applications

2-fluoro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been extensively studied for its potential therapeutic applications in several neuropsychiatric disorders. Studies have shown that 2-fluoro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide can modulate the dopamine D3 receptor, which is involved in the regulation of reward, motivation, and cognition. 2-fluoro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been found to be effective in reducing drug-seeking behavior in animal models of addiction, suggesting its potential use in the treatment of substance abuse disorders.
2-fluoro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide has also been investigated for its potential use in the treatment of schizophrenia. Studies have shown that 2-fluoro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide can improve cognitive deficits and reduce positive symptoms in animal models of schizophrenia. 2-fluoro-N-[2-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been found to be effective in reducing the hyperactivity of the dopamine system, which is implicated in the pathophysiology of schizophrenia.